Cas no 2365242-44-8 (ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate)

• Product Name: ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate
• CAS No: 2365242-44-8
• MF: C₁₀H₉ClIN₃O₂
• MW: 365.554833173752
• CID: 5290469
• Update Time: 2026-03-10

ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-3-iodo-2-methyl-, ethyl ester
• ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate

• Inchi： 1S/C10H9ClIN3O2/c1-3-17-10(16)6-4-7(11)15-9(13-6)8(12)5(2)14-15/h4H,3H2,1-2H3
• InChI Key： SMEFYIWRINKCMW-UHFFFAOYSA-N
• SMILES： C12=C(I)C(C)=NN1C(Cl)=CC(C(OCC)=O)=N2

Additional information on ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 7-Chloro-3-Iodo-2-Methyl-Pyrazolo[1,5-a]Pyrimidine-5-Carboxylate (CAS No. 2365242-44-8)

Ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS number 2365242-44-8, this compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its diverse biological activities. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutics, particularly in the fields of oncology and infectious diseases. The presence of both chloro and iodo substituents on the pyrimidine ring enhances its reactivity, making it a versatile building block for further derivatization.

The structural uniqueness of ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate lies in its multifunctional groups, which allow for selective modifications. The ethyl carboxylate moiety provides an excellent handle for further ester hydrolysis or amide formation, while the iodo group offers opportunities for cross-coupling reactions, such as Suzuki or Sonogashira couplings. These features align with current trends in fragment-based drug discovery and click chemistry, which are among the most searched topics in modern medicinal chemistry. The compound's molecular weight and lipophilicity also make it suitable for bioisostere replacement strategies, a technique frequently discussed in AI-driven drug design forums.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly protocols for preparing CAS 2365242-44-8. Recent publications highlight microwave-assisted and flow chemistry approaches to reduce reaction times and improve yields—topics that rank highly in academic search engines. The compound's stability under various pH conditions has also been a subject of preformulation studies, addressing another frequently asked question in pharmaceutical development circles about API degradation pathways.

Analytical characterization of ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate typically involves advanced techniques like LC-MS, NMR (1H, 13C), and X-ray crystallography. These methods confirm the regioisomeric purity—a critical quality attribute given the compound's potential as a kinase inhibitor precursor. Such detailed characterization data is highly sought after in patent applications and regulatory submissions, reflecting another industry hotspot.

From a commercial perspective, the global demand for high-value chemical intermediates like CAS 2365242-44-8 continues to rise, driven by the expansion of contract research organizations (CROs) and the pharmaceutical outsourcing market. Supply chain analysts note increasing inquiries about this compound's availability in GMP-grade quantities, coinciding with the industry's shift toward more stringent quality standards. This aligns with search trends showing growing interest in small molecule API manufacturing and custom synthesis services.

The safety profile of ethyl 7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate has been documented in several SDS reports, with particular attention to proper handling of halogenated compounds—a recurring theme in laboratory safety training modules. While not classified as hazardous under standard conditions, its storage recommendations (typically under inert atmosphere at -20°C) frequently appear in technical FAQs from chemical procurement platforms.

Looking ahead, the scientific community anticipates expanded applications for this compound in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design—two cutting-edge areas dominating recent conference proceedings and journal citations. Its structural features perfectly complement current needs in targeted protein degradation strategies, making CAS 2365242-44-8 a compound to watch in next-generation drug discovery initiatives.